Ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

• Molecular Formula: C11H8F3NO2S
• Molecular Weight: 275.25 g/mol
• IUPAC Name: ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate
• InChI: InChI=1S/C11H8F3NO2S/c1-2-17-10(16)9-4-7-8(18-9)3-6(5-15-7)11(12,13)14/h3-5H,2H2,1H3
• InChI Key: CVEKNBJRZZEVMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=C(C=N2)C(F)(F)F

Description

Ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbaldehyde (Chemical Abstracts number 175277-50-6, purchase from Maybridge), potassium carbonate (4.95 g), and ethyl mercaptoacetate (2.52 g) were combined in N,N-dimethylformamide (25 mL) at 25° C. and stirred for 18 hours. The mixture was then heated at 50° C. for 6 hours, allowed to cool to room temperature, poured into a mixture of diethyl ether (80 mL) and dichloromethane (25 mL), and washed with aqueous sodium carbonate. The organic phase was dried over sodium sulfate, filtered, and the filtrate concentrated under reduced pressure. The residue was dissolved in dichloromethane and filtered to remove solids. The filtrate was concentrated and the residue purified by flash chromatography (dichloromethane) to provide the title compound. MS (DCI/NH3) m/z 276.0 (M+H)+.